Cas no 61559-82-8 (3-bromo-6-methoxybenzene-1,2-diol)

• Product Name: 3-bromo-6-methoxybenzene-1,2-diol
• CAS No: 61559-82-8
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• MDL: MFCD03414685
• CID: 474830
• PubChem ID: 3705874
• Update Time: 2025-06-07

3-bromo-6-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-bromo-6-methoxy-
• 1,2-Benzenediol, 3-bromo-6-methoxy
• 3-bromo-6-methoxybenzene-1,2-diol
• 3-BROMO-6-METHOXY-1,2-BENZENEDIOL
• 1-Bromo-2,3dihydroxy-4methoxy-benzene
• 1-bromo-2,3-dihydroxy-4-methoxy-benzene
• DTXSID20395304
• 61559-82-8
• WLZ3614
• AKOS024089535
• CS-0302177
• EN300-1599530
• 3-Bromo-6-methoxycatechol
• SY243200
• SCHEMBL2588497
• MFCD03414685
• CHEMBL90249
• AS-43555
• FRPLUCSOQCYPPX-UHFFFAOYSA-N

• MDL： MFCD03414685
• Inchi： 1S/C7H7BrO3/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3,9-10H,1H3
• InChI Key： FRPLUCSOQCYPPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1O)O)OC

Computed Properties

• Exact Mass: 217.95781
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Additional information on 3-bromo-6-methoxybenzene-1,2-diol

Introduction to 1,2-Benzenediol, 3-bromo-6-methoxy- (CAS No. 61559-82-8)

1,2-Benzenediol, 3-bromo-6-methoxy-, also known by its CAS number 61559-82-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring with two hydroxyl groups, a bromine atom, and a methoxy group. The presence of these functional groups imparts specific chemical and biological properties that make it an important molecule in various applications.

The molecular formula of 1,2-Benzenediol, 3-bromo-6-methoxy- is C₈H₉BrO₃, and its molecular weight is approximately 217.06 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in both academic research and industrial applications.

In the realm of pharmaceutical research, 1,2-Benzenediol, 3-bromo-6-methoxy- has garnered attention due to its potential therapeutic properties. Recent studies have explored its role as an intermediate in the synthesis of various bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel antiviral agents. The bromine atom and methoxy group contribute to the compound's reactivity and selectivity, making it a valuable starting material for the synthesis of more complex molecules.

Beyond its use as an intermediate, 1,2-Benzenediol, 3-bromo-6-methoxy- has also shown promise in the field of cancer research. A study conducted at the National Cancer Institute demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death). These findings suggest that 1,2-Benzenediol, 3-bromo-6-methoxy- could be further developed into potential anticancer drugs.

In addition to its pharmaceutical applications, 1,2-Benzenediol, 3-bromo-6-methoxy- has been utilized in the development of new materials and coatings. Its unique chemical structure allows it to form stable complexes with metal ions, which can be leveraged in the creation of advanced functional materials. For example, researchers at the University of California have explored the use of this compound in the synthesis of metal-organic frameworks (MOFs) with enhanced catalytic properties. These MOFs have shown promise in various industrial processes, including catalysis and gas separation.

The environmental impact of 1,2-Benzenediol, 3-bromo-6-methoxy- has also been a subject of interest. Studies have investigated its biodegradability and potential ecological effects. A report published in the Journal of Environmental Science indicated that while the compound is not readily biodegradable under standard conditions, it can be effectively degraded through advanced oxidation processes. This information is crucial for ensuring responsible handling and disposal practices to minimize environmental impact.

In conclusion, 1,2-Benzenediol, 3-bromo-6-methoxy- (CAS No. 61559-82-8) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, materials science, and environmental studies. Its unique molecular structure and chemical properties make it an important molecule for both academic exploration and industrial innovation. As research continues to uncover new uses and properties of this compound, it is likely to play an increasingly significant role in various scientific fields.